Cas no 1351379-23-1 (Methyl 1-methyl-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrrole-2-carboxylate)

• Product Name: Methyl 1-methyl-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrrole-2-carboxylate
• CAS No: 1351379-23-1
• MF: C₁₃H₂₀BNO₄
• MW: 265.11320400238
• MDL: MFCD24040072
• CID: 4586496
• PubChem ID: 59694425
• Update Time: 2025-10-28

Methyl 1-methyl-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrrole-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• Methyl 1-methyl-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrrole-2-carboxylate
• (5-(Methoxycarbonyl)-1-methyl-1H-pyrrol-3-yl)boronic acid pinacol ester
• Methyl 1-methyl-4-(tetramethyl-1,3,2-dioxaborolan-2-yl)-1h-pyrrole-2-carboxylate
• BEC37923
• SB63985
• methyl 1-methyl-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyrrole-2-carboxylate
• AKOS027334641
• CS-0177525
• SCHEMBL14081665
• Methyl1-methyl-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrrole-2-carboxylate
• 1351379-23-1
• AS-43450
• MFCD24040072

• MDL： MFCD24040072
• Inchi： 1S/C13H20BNO4/c1-12(2)13(3,4)19-14(18-12)9-7-10(11(16)17-6)15(5)8-9/h7-8H,1-6H3
• InChI Key： NHPUXVHVQMUOAU-UHFFFAOYSA-N
• SMILES： O1B(C2C=C(C(=O)OC)N(C)C=2)OC(C)(C)C1(C)C

Computed Properties

• Exact Mass: 265.1485383g/mol
• Monoisotopic Mass: 265.1485383g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 356
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 49.7

Additional information on Methyl 1-methyl-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrrole-2-carboxylate

Methyl 1-methyl-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrrole-2-carboxylate: A Comprehensive Overview

The compound Methyl 1-methyl-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrrole-2-carboxylate (CAS No. 1351379-23-1) is a highly specialized organic molecule with significant applications in modern chemical synthesis and materials science. This compound is notable for its unique structure, which combines a pyrrole ring system with a boron-containing dioxaborolane moiety and a methyl ester group. The presence of these functional groups makes it a versatile building block in organic chemistry.

The pyrrole ring in this compound is a five-membered aromatic heterocycle that contributes to its stability and reactivity. The methyl group attached to the pyrrole nitrogen further enhances the molecule's electronic properties, making it suitable for various synthetic transformations. The dioxaborolane group, specifically the 4,4,5,5-tetramethyl substituent, adds a boron-based functionality that is often utilized in cross-coupling reactions—a key area of modern organic synthesis.

Recent advancements in cross-coupling chemistry have highlighted the importance of boron-containing compounds like this one. The dioxaborolane moiety is particularly valuable in Suzuki-Miyaura coupling reactions, where it serves as a boron-based nucleophile. This reactivity has been extensively studied in the context of synthesizing complex organic molecules with high precision. For instance, researchers have demonstrated the use of similar compounds in the construction of biologically active molecules and advanced materials.

In terms of synthesis, Methyl 1-methyl-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrrole-2-carboxylate can be prepared through a variety of methods. One common approach involves the coupling of a pyrrole derivative with a boronic acid or ester under catalytic conditions. The choice of catalyst and reaction conditions significantly influences the yield and purity of the final product. Recent studies have explored the use of palladium catalysts with enhanced stability and selectivity for such reactions.

The application of this compound extends beyond traditional organic synthesis. Its unique structure makes it an ideal candidate for exploring novel chemical reactions and mechanisms. For example, researchers have investigated its role in enantioselective synthesis—a field that seeks to produce chiral molecules with high optical purity. The methyl ester group in this compound has been shown to facilitate certain stereochemical outcomes in these reactions.

From an environmental standpoint, the development of efficient and sustainable synthetic routes for compounds like this one is increasingly important. Recent research has focused on reducing waste and improving atom economy in their production processes. This aligns with broader trends toward green chemistry and sustainable materials development.

In conclusion, Methyl 1-methyl-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrrole-2-carboxylate (CAS No. 1351379-23-1) stands as a testament to the ingenuity and precision of modern organic chemistry. Its structure and reactivity make it a valuable tool in both academic research and industrial applications. As our understanding of its properties continues to grow through cutting-edge research efforts worldwide